Cas no 1353967-22-2 ([1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product name: [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1353967-22-2
• MF: C₁₆H₂₇ClN₂O₃
• MW: 330.850183725357
• CID: 2160316

[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)(cyclopropyl)carbamate
• AM93585
• [1-(2-Chloroacetyl)piperidin-4-ylmethyl]cyclopropylcarbamic acid tert-butyl ester

• Inchi： 1S/C16H27ClN2O3/c1-16(2,3)22-15(21)19(13-4-5-13)11-12-6-8-18(9-7-12)14(20)10-17/h12-13H,4-11H2,1-3H3
• InChI Key： KTAIXDXZOWMKJF-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CC1)CN(C(=O)OC(C)(C)C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 410
• Topological Polar Surface Area: 49.8

Additional information on [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester

Comprehensive Analysis of [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1353967-22-2)

The compound [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1353967-22-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core, a cyclopropyl group, and a tert-butyl ester moiety, makes it a valuable building block for drug discovery and development. Researchers and chemists frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.

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The synthesis of [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester involves multi-step organic reactions, including N-acylation and esterification. Its chloroacetyl group provides a reactive site for further functionalization, making it a versatile precursor. This aligns with the increasing popularity of click chemistry and fragment-based drug design, which are frequently searched topics in AI-driven drug discovery platforms. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) applications.

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